Cas no 6254-90-6 (N-(2-phenylethyl)cyclopropanamine)

• Product Name: N-(2-phenylethyl)cyclopropanamine
• CAS No: 6254-90-6
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD08756712
• CID: 440699
• PubChem ID: 10844712
• Update Time: 2025-10-11

N-(2-phenylethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-cyclopropyl-
• N-(2-phenylethyl)cyclopropanamine
• CS-0269939
• NCGC00330687-01
• N-phenethylcyclopropanamine
• DTXSID30445622
• ILHIZUJWNGLALK-UHFFFAOYSA-N
• A1-05237
• EN300-33145
• 6254-90-6
• AB01267990-03
• AKOS000139627
• SCHEMBL662411

• MDL： MFCD08756712
• Inchi： 1S/C11H15N/c1-2-4-10(5-3-1)8-9-12-11-6-7-11/h1-5,11-12H,6-9H2
• InChI Key： ILHIZUJWNGLALK-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on N-(2-phenylethyl)cyclopropanamine

Research Brief on N-(2-phenylethyl)cyclopropanamine (CAS: 6254-90-6): Recent Advances and Applications

N-(2-phenylethyl)cyclopropanamine (CAS: 6254-90-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropylamine moiety and phenylethyl group, has been the subject of recent studies due to its potential applications in drug discovery and neuropharmacology. The unique structural features of N-(2-phenylethyl)cyclopropanamine make it a promising candidate for modulating various biological targets, including neurotransmitter systems and enzyme activities.

Recent research has focused on the synthesis and pharmacological evaluation of N-(2-phenylethyl)cyclopropanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective binding affinity for serotonin receptors, particularly the 5-HT2A subtype. The study utilized in vitro binding assays and molecular docking simulations to elucidate the interaction between N-(2-phenylethyl)cyclopropanamine and the receptor's binding pocket. The results suggest that the cyclopropylamine group plays a critical role in stabilizing the ligand-receptor complex, which could have implications for the development of novel antidepressants or antipsychotic agents.

Another significant advancement involves the use of N-(2-phenylethyl)cyclopropanamine as a precursor in the synthesis of more complex bioactive molecules. Researchers at the University of California, San Francisco, reported a novel synthetic pathway that leverages the reactivity of the cyclopropylamine group to generate derivatives with enhanced pharmacokinetic properties. This approach, detailed in a 2022 publication in Organic Letters, highlights the versatility of N-(2-phenylethyl)cyclopropanamine as a building block in medicinal chemistry.

In addition to its pharmacological potential, N-(2-phenylethyl)cyclopropanamine has been investigated for its role in metabolic pathways. A recent study in the journal Biochemical Pharmacology (2023) explored the compound's effects on monoamine oxidase (MAO) activity. The findings indicate that N-(2-phenylethyl)cyclopropanamine acts as a moderate inhibitor of MAO-B, an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. This discovery opens new avenues for the development of MAO-B inhibitors with improved selectivity and safety profiles.

Despite these promising developments, challenges remain in the clinical translation of N-(2-phenylethyl)cyclopropanamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Ongoing research aims to optimize the compound's structure-activity relationship (SAR) to enhance its therapeutic efficacy and reduce adverse effects.

In conclusion, N-(2-phenylethyl)cyclopropanamine (CAS: 6254-90-6) represents a compelling area of research in chemical biology and drug discovery. Its unique structural properties and diverse biological activities make it a valuable tool for understanding neurotransmitter systems and developing novel therapeutics. Future studies will likely focus on refining its pharmacological profile and exploring its potential in treating neurological and psychiatric disorders.